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Compound of Interest

Compound Name:
Potassium

dimethylphenylsilanolate

Cat. No.: B1603025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling and application of

potassium dimethylphenylsilanolate. The information is intended for use by trained

professionals in a laboratory setting.

Material Properties
Potassium dimethylphenylsilanolate is the potassium salt of dimethylphenylsilanol. It is a

reactive organosilicon compound used as a catalyst and reagent in organic synthesis. Due to

the lack of a specific Safety Data Sheet (SDS) for this exact compound, the following data is a

combination of information from suppliers of similar silanolates and general knowledge of alkali

metal alkoxides.

Table 1: Physicochemical and Toxicological Data
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Property Value Source/Analogy

Molecular Formula C₈H₁₁KOSi Supplier Data

Molecular Weight 190.36 g/mol Supplier Data

Appearance White to off-white solid
Analogy to other alkali metal

silanolates

Boiling Point 203.8°C at 760 mmHg Supplier Data[1]

Flash Point 77°C Supplier Data[1]

Solubility

Reacts with water. Soluble in

aprotic polar solvents (e.g.,

THF, dioxane).

General chemical principles

Acute Oral Toxicity (LD50)

Data not available. Assumed to

be toxic if swallowed based on

analogous compounds.

Analogy to other alkali metal

salts

Skin Corrosion/Irritation Causes severe skin burns.
Analogy to potassium

methylsilanetriolate[2]

Serious Eye Damage/Irritation Causes serious eye damage.
Analogy to potassium

methylsilanetriolate[2]

Safety and Handling
Potassium dimethylphenylsilanolate is a hazardous chemical that requires strict safety

protocols. It is highly reactive with water and moisture and can cause severe burns.

2.1 Personal Protective Equipment (PPE)

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Double gloving is

recommended.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

required.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of dust generation, a respirator may be necessary.

2.2 Handling Procedures

Inert Atmosphere: All manipulations of potassium dimethylphenylsilanolate must be

performed under an inert atmosphere (e.g., nitrogen or argon) in a glovebox or using

Schlenk line techniques. This is critical to prevent reaction with atmospheric moisture and

oxygen.

Moisture Control: All glassware and equipment must be thoroughly dried in an oven and

cooled under an inert atmosphere before use.

Static Discharge: Take precautionary measures against static discharges, as fine powders

can be flammable.

Avoid Incompatibilities: Keep away from water, acids, alcohols, and oxidizing agents.

2.3 First Aid Measures

Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
Potassium dimethylphenylsilanolate is a potent catalyst for the ring-opening polymerization

(ROP) of cyclosiloxanes, a common method for producing silicone polymers.

3.1 Synthesis of Potassium Dimethylphenylsilanolate
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This protocol describes the synthesis of potassium dimethylphenylsilanolate from

dimethylphenylsilanol and potassium hydride.

Materials:

Dimethylphenylsilanol

Potassium hydride (KH) as a 30% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Anhydrous hexane

Argon or Nitrogen gas supply

Schlenk flask and other standard Schlenk line glassware

Procedure:

Under an inert atmosphere, add the desired amount of potassium hydride dispersion to a

Schlenk flask.

Wash the potassium hydride three times with anhydrous hexane to remove the mineral oil.

Carefully decant the hexane after each wash.

Dry the potassium hydride under a vacuum.

Add anhydrous THF to the flask to create a slurry.

In a separate Schlenk flask, dissolve dimethylphenylsilanol in anhydrous THF.

Slowly add the dimethylphenylsilanol solution to the potassium hydride slurry at 0°C with

stirring. Hydrogen gas will be evolved.

Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until

hydrogen evolution ceases.
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The resulting solution of potassium dimethylphenylsilanolate in THF can be used directly

or the solvent can be removed under vacuum to yield the solid product.

3.2 Application: Ring-Opening Polymerization of Hexamethylcyclotrisiloxane (D₃)

This protocol outlines the use of potassium dimethylphenylsilanolate as a catalyst for the

ROP of D₃ to produce polydimethylsiloxane (PDMS).

Materials:

Hexamethylcyclotrisiloxane (D₃), purified by sublimation

Potassium dimethylphenylsilanolate solution in THF (as prepared above)

Anhydrous toluene

Anhydrous methanol (for quenching)

Schlenk flask and other standard Schlenk line glassware

Procedure:

Under an inert atmosphere, add the purified D₃ and anhydrous toluene to a Schlenk flask.

Heat the solution to the desired reaction temperature (e.g., 60°C).

Inject the calculated amount of the potassium dimethylphenylsilanolate catalyst solution

into the reaction mixture with vigorous stirring.

Monitor the progress of the polymerization by taking aliquots at regular intervals and

analyzing them by Gel Permeation Chromatography (GPC) to determine the molecular

weight and polydispersity of the polymer.

Once the desired molecular weight is achieved, quench the polymerization by adding a small

amount of anhydrous methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent

(e.g., methanol or isopropanol).
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Collect the polymer by filtration and dry it under vacuum to a constant weight.

Waste Disposal
Reactive Waste: Unused potassium dimethylphenylsilanolate and reaction residues must

be quenched carefully. Slowly add the material to a stirred, cooled (ice bath) solution of

isopropanol in an inert solvent like toluene. The reaction can be exothermic and produce

hydrogen gas, so it must be done in a fume hood with proper shielding.

Solvent Waste: Halogenated and non-halogenated solvent waste should be collected in

separate, labeled containers for disposal according to institutional and local regulations.

Solid Waste: Contaminated lab supplies (gloves, paper towels, etc.) should be collected in a

sealed bag and disposed of as hazardous waste.

Visualizations
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Experimental Workflow for Handling and Using Potassium Dimethylphenylsilanolate

Preparation and Handling

Synthesis of Potassium Dimethylphenylsilanolate

Application: Ring-Opening Polymerization

Waste Disposal

Don Personal Protective Equipment (PPE)

Prepare Inert Atmosphere Workspace
(Glovebox or Schlenk Line)

Dry All Glassware and Solvents

Weigh Potassium Dimethylphenylsilanolate
(Under Inert Atmosphere)

Charge Reactor with Monomer (D₃)
and Solvent

Transfer Catalyst

Wash and Dry Potassium Hydride

React Silanol with KH in THF

Prepare Dimethylphenylsilanol Solution

Monitor H₂ Evolution

Obtain Catalyst Solution

Inject Catalyst Solution

Use Catalyst

Monitor Polymerization Progress (GPC)

Quench Reaction with Methanol

Isolate and Purify Polymer

Quench Reactive Residues
(with Isopropanol)

Dispose of Polymerization Waste

Segregate and Label Waste Streams

Dispose According to Regulations
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Proposed Mechanism for Ring-Opening Polymerization

K⁺ ⁻O-Si(Me)₂Ph

Cyclosiloxane (D₃)

Initiation

Living Polymer Chain
~[Si(Me)₂O]n⁻ K⁺

Ring-Opening Propagation Addition of Monomer

Polydimethylsiloxane (PDMS)

Termination/Quenching

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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